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Compound of Interest

Compound Name: N-Boc-PEG7-alcohol

Cat. No.: B609481

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing N-Boc-PEG7-alcohol as a
heterobifunctional linker in bioconjugation. This versatile reagent is particularly valuable in the
development of advanced biotherapeutics such as antibody-drug conjugates (ADCs) and
proteolysis-targeting chimeras (PROTACS). The protocols outlined below detail the necessary
steps for activating the terminal hydroxyl group, conjugating the linker to a biomolecule, and
subsequently deprotecting the Boc-protected amine for further functionalization.

Introduction to N-Boc-PEG7-alcohol in
Bioconjugation

N-Boc-PEG7-alcohol is a chemical linker featuring a terminal hydroxyl group, a seven-unit
polyethylene glycol (PEG) spacer, and a tert-butyloxycarbonyl (Boc) protected primary amine.
[1][2] The PEG spacer enhances the solubility and pharmacokinetic properties of the resulting
conjugate.[2] The bifunctional nature of this linker allows for a sequential and controlled
conjugation of two different molecules.

The general strategy involves a two-step process:

» Activation of the hydroxyl group: The terminal alcohol is first converted into a more reactive
functional group, such as a tosylate or mesylate, which can then react with nucleophiles on
the first biomolecule.
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» Deprotection of the Boc group: Following the initial conjugation, the Boc protecting group is
removed under acidic conditions to expose the primary amine, which is then available for

reaction with a second molecule.[2]

Properties of N-Boc-PEG7-alcohol

Property Value Reference
Molecular Weight 425.5 g/mol [3]

CAS Number 1292268-13-3

Purity Typically 295%

Soluble in water, DMSO, DCM,

Solubility DME

Storage -20°C, desiccated

Experimental Protocols

This section provides detailed protocols for a complete bioconjugation workflow using N-Boc-
PEG7-alcohol. The example workflow describes the conjugation of a protein (via primary

amines) to a second molecule of interest.

Workflow Overview

The overall experimental workflow is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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